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Compound of Interest

Compound Name: nobleite

Cat. No.: B1172559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the geological formation,
occurrence, and synthetic production of nobleite, a rare borate mineral. The information is
tailored for researchers, scientists, and professionals in drug development who may have an
interest in the unique chemical properties and potential applications of borate minerals.

Introduction to Nobleite

Nobleite is a hydrated calcium borate mineral with the chemical formula CaBsO9(OH)2:-3H20.
[1] First discovered in 1961 in Death Valley, California, it is named in honor of Levi F. Noble, a
distinguished geologist with the U.S. Geological Survey, for his extensive contributions to the
geology of the Death Valley region.[1] Nobleite is a structurally complex mineral and is of
interest due to its unique boron-oxygen framework.

Mineralogical and Physical Properties

Nobleite is typically found as colorless to white, transparent to translucent platy crystals.[2] It
has a pearly to sub-vitreous luster. A summary of its key properties is presented in Table 1.
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Property

Value

Chemical Formula

CaBes09(OH)2-3H20

Crystal System

Monoclinic

Crystal Class

Prismatic (2/m)

Space Group P2i1/a

Hardness (Mohs) 3

Specific Gravity ~2.09 g/cm?3

Cleavage Perfect on {100}
Luster Pearly to Sub-vitreous
Color Colorless to White
Streak White

A compilation of data from various mineralogical sources.

Geological Occurrence and Associated Minerals

Nobleite is a rare mineral with limited known occurrences. The primary and type locality is the

Furnace Creek area of Death Valley, Inyo County, California, USA. It has also been identified in

other arid regions, including localities in Chile and Argentina.[1]

In its natural setting, nobleite is found as a secondary mineral, formed as a recent incrustation.

It is characteristically produced by the weathering of pre-existing borate minerals, primarily

colemanite (CazBs0O11-5H20) and priceite (CasB10019-7H20), which occur in veins within

altered olivine basalt and associated clastic rocks.[2]

Nobleite is found in association with a suite of other borate and evaporite minerals, indicative

of its formation in an arid, alkaline environment. These associated minerals include:

e Colemanite

¢ Priceite
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o Meyerhofferite

o Gowerite

o Ulexite

e Ginorite

e Sassolite

e Gypsum

e Manganese Oxides

The geological setting of the Death Valley borate deposits is characterized by a history of
volcanic activity and the presence of shallow, ephemeral lakes (playas). Boron-rich fluids, likely
originating from volcanic hot springs, are considered the primary source of the extensive borate
deposits in this region.[3] Subsequent diagenesis, weathering, and remobilization of these
primary borates have led to the formation of a diverse range of secondary borate minerals,
including nobleite.[3]

Geological Formation Pathway

The formation of nobleite is a result of the chemical weathering of primary calcium-bearing
borate minerals in an arid environment. The process can be conceptualized as a multi-step
pathway involving the dissolution of primary borates and the subsequent precipitation of
nobleite under specific geochemical conditions.
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A conceptual diagram illustrating the geological formation pathway of nobleite through the

weathering of primary borate minerals.

Physicochemical Conditions of Formation

The precise physicochemical parameters for the natural formation of nobleite are not well-
documented and are largely inferred from its geological context. In contrast, the conditions for

its synthetic production have been described in more detail.

© 2025 BenchChem. All rights reserved.

4/8

Tech Support



https://www.benchchem.com/product/b1172559?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172559?utm_src=pdf-body
https://www.benchchem.com/product/b1172559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Natural Formation . .
Parameter Synthetic Formation
(Inferred)

Low ambient temperatures,
Temperature typical of near-surface 60°C to 105°C

weathering environments.

Pressure Atmospheric Atmospheric

] o ] Not explicitly stated, but the
Slightly acidic to neutral pH is ) ) ] ]
) - reaction of boric acid and lime
pH inferred to facilitate the ]
] ] ) suggests a resulting neutral to
dissolution of primary borates. ] ]
slightly alkaline pH.

Colemanite, Priceite, Meteoric Boric Acid (H3sBO:s), Lime (CaO

Reactants
Water or Ca(OH)z2)
Aqueous solution rich in Aqueous slurry with a high
Solution Chemistry dissolved calcium and boron concentration of undissolved
species. solids.

Experimental Protocols for Nobleite Synthesis

The synthesis of nobleite (referred to as calcium hexaborate tetrahydrate in some literature)
can be achieved through the reaction of boric acid and a calcium source, such as lime, in an
aqueous slurry. The following is a generalized protocol based on published methods.

Reactants and Equipment:

Boric Acid (HsBOs)

Lime (Calcium Oxide, CaO, or Calcium Hydroxide, Ca(OH)z)

Deionized Water

Reaction vessel with heating and stirring capabilities

Filtration apparatus
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e Drying oven

Methodology:

Slurry Preparation: An aqueous slurry is prepared by combining boric acid and lime in
deionized water within the reaction vessel. The molar ratio of boric acid to water is a critical
parameter, with ranges from approximately 0.25:1 to 0.5:1 being reported. The molar ratio of
lime to boric acid is typically in the range of 0.05:1 to 0.15:1. A key aspect of the synthesis is
maintaining a high concentration of undissolved solids in the reaction mixture.

Reaction Conditions: The slurry is heated to a temperature in the range of 60°C to 105°C
with continuous stirring. The reaction is allowed to proceed for a sufficient duration to ensure
the formation of crystalline nobleite.

Product Separation: Following the reaction period, the solid product is separated from the
aqueous slurry by filtration.

Washing and Drying: The collected crystalline solid is washed with water to remove any
unreacted starting materials or soluble byproducts. The washed product is then dried in an
oven at a moderate temperature (e.g., 80°C) to remove residual moisture.

Characterization: The resulting crystalline material can be characterized using standard
analytical techniques such as X-ray diffraction (XRD) to confirm the formation of the nobleite
phase and scanning electron microscopy (SEM) to observe the crystal morphology.

Conclusion

Nobleite is a rare and structurally interesting calcium borate mineral whose formation is

intrinsically linked to the weathering of primary borate deposits in arid, volcanic environments.

While its natural occurrences are limited, its synthesis has been achieved under controlled

laboratory conditions. A thorough understanding of both its natural formation and synthetic

pathways is crucial for researchers interested in the geochemistry of borate minerals and for

scientists exploring the potential applications of these unique materials. The detailed protocols

for its synthesis provide a basis for further experimental investigation into the properties and

potential uses of nobleite.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1172559?utm_src=pdf-body
https://www.benchchem.com/product/b1172559?utm_src=pdf-body
https://www.benchchem.com/product/b1172559?utm_src=pdf-body
https://www.benchchem.com/product/b1172559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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